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Compound of Interest

Compound Name: potassium di-tert-butyl phosphate

Cat. No.: B8791027

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for potassium di-tert-butyl phosphate, a
reagent utilized in organic synthesis. The primary focus of this guide is the accurate
presentation of its molecular weight and constituent elemental composition.

Physicochemical Data

The fundamental quantitative data for potassium di-tert-butyl phosphate is summarized
below. This information is crucial for stoichiometric calculations in reaction planning and for the
characterization of compounds in drug development and materials science.

Property Value

Molecular Formula CsH1sKO4P[1][2]
Molecular Weight 248.30 g/mol [1][3][4]
Appearance White to off-white solid
CAS Number 33494-80-3[2][5][6]

Methodology for Molecular Weight Determination

The molecular weight of a compound is a fundamental physical property representing the mass
of one mole of the substance. The value presented is the molar mass, calculated based on the
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standard atomic weights of its constituent elements.
Calculation Workflow:

The molecular weight is calculated by summing the atomic weights of all atoms present in the
empirical formula (CsH1sKO4P).

C:8,H:18,K:1,0:4,P: 1

i

Obtain Standard Atomic Weightsj

Count Atoms of Each Element)

C:12.011, H: 1.008, K: 39.098
0:15.999, P: 30.974

'

Calculate Total Mass for Each Element
(Number of Atoms x Atomic Weight)

(Sum the Masses of All EIements)

Click to download full resolution via product page
Caption: Workflow for calculating the molecular weight from the chemical formula.

Note on Experimental Protocols and Signaling Pathways: The determination of a compound's
molecular weight from its chemical formula is a computational process based on established
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atomic weights. As such, detailed experimental protocols for this specific calculation are not
applicable. Similarly, potassium di-tert-butyl phosphate is a chemical reagent and does not
have associated biological signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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